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Troubleshooting Guide: HPLC Pressure Spikes

Pressure spikes are a common HPLC issue often indicating a partial blockage or void in the system. The

table below outlines the most frequent causes and immediate actions to take [1] [2].

Possible Cause Description Immediate Action

Blockage/Clogging
[1] [2]

Particulate matter (from sample or
mobile phase) clogs inlet frit, guard

column, tubing, or even the detector
flow cell.

Isolate the column. Check pressure
with and without it. Reverse-flush

column if permitted [2].

Air Bubbles [1] Air trapped in the pump or tubing
causes erratic pressure and baseline

noise.

Purge the pump thoroughly. Ensure
mobile phases are degassed [1].

Mobile Phase Issues
[1] [3]

High viscosity solvents or solvent

incompatibility can cause pressure
fluctuations.

Verify solvent compatibility and

viscosity. Use high-quality, filtered
solvents [1].
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Possible Cause Description Immediate Action

Worn Pump Seals [1] Old or worn pump seals can cause
leaks and an inability to maintain stable

pressure.

Inspect and replace pump seals if
necessary as part of regular

maintenance [1].

Detector Flow Cell
[4]

A specific issue with certain Agilent

DADs (Max-Light cartridge) known for
clogging from buffer crystals or debris.

Bypass the detector to check if

pressure stabilizes. The flow cell
may need cleaning or replacement

[4].

For a systematic diagnosis, follow the logical workflow below to pinpoint the issue efficiently.
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Start: Pressure Spike Detected

Does pressure return to normal
after the spike?

Spike is sharp and transient.
Check for air bubbles.

 Yes

Pressure remains elevated.
Likely a partial blockage.

 No

Also, purge pump
and degas solvents.

Disconnect the column.
What is the pressure?

Pressure is high.
Blockage is BEFORE the column

(injector, tubing, pump).

 High

Pressure is normal.
Blockage is IN the column

or AFTER it.

 Normal

Reconnect column.
Bypass detector.

What is the pressure?

Pressure is high.
Column is likely clogged.

Try reverse-flushing.

 High

Pressure is normal.
Blockage is IN the detector flow cell.

 Normal
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Check/Replace:
- Inlet frit

- Guard column
- Sample filter

Clean or replace
the detector flow cell.

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: My pressure is unstable and I see spikes on my baseline. What could this be? This combination

often points to air bubbles in the system or a partially clogged detector flow cell [4]. Air bubbles can

cause small, rapid pressure drops and baseline fluctuations. A particle moving within a flow cell can cause

sudden pressure jumps and corresponding spikes in the UV baseline. Start by thoroughly purging your pump

with a high flow rate of degassed solvent. If the problem persists, try bypassing the detector to see if the

pressure stabilizes.

Q2: I've isolated the problem to my column. How can I fix a clogged column? First, try reverse-flushing

the column with a strong solvent, if the column manufacturer allows it [2]. This can dislodge particulates

stuck at the inlet. If the column has developed a void, reversing it can sometimes improve performance,

though it may not be a permanent fix. For columns used with Isodecanol, ensure you are using a compatible

solvent to dissolve any residual material. If reverse-flushing doesn't work, the column may need to be

replaced.

Q3: I use a phosphate buffer in my method. Are there special precautions? Yes. Even low-concentration

buffers (e.g., 10 mM) can crystallize and clog the system, especially in the detector flow cell, if not flushed

out properly [4]. Always flush your entire system daily with a buffer-free, water-compatible solvent (e.g.,

water/acetonitrile) to prevent salt crystal formation. This is a critical maintenance step for preventing

recurring blockages.

Q4: How can I prevent pressure spikes in the future?

Sample Preparation: Always filter your samples using a 0.45 µm or 0.2 µm membrane filter to

remove particulates [1].
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Mobile Phase: Use high-purity solvents, filter them before use, and always degas [1].

System Maintenance: Perform regular maintenance, including changing the pump seal and inlet frit
as recommended by the instrument manufacturer [4].

Hardware: Use an in-line filter and a guard column to protect your analytical column from
contamination [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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